Cas no 2097966-86-2 (6-((4-fluorobenzyl)amino)pyrimidine-2,4(1H,3H)-dione)

6-((4-Fluorobenzyl)amino)pyrimidine-2,4(1H,3H)-dione is a fluorinated pyrimidine derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a 4-fluorobenzylamino substituent on the pyrimidine-2,4-dione core, which may enhance its biological activity and selectivity. This compound is of interest due to its potential as a building block for nucleoside analogs or enzyme inhibitors, particularly in targeting purine or pyrimidine metabolic pathways. The fluorine atom at the para position of the benzyl group can improve metabolic stability and binding affinity. Its well-defined chemical properties make it suitable for structure-activity relationship (SAR) studies and further derivatization in drug discovery efforts.
6-((4-fluorobenzyl)amino)pyrimidine-2,4(1H,3H)-dione structure
2097966-86-2 structure
Product name:6-((4-fluorobenzyl)amino)pyrimidine-2,4(1H,3H)-dione
CAS No:2097966-86-2
MF:C11H10FN3O2
MW:235.214405536652
CID:5724104
PubChem ID:121205388

6-((4-fluorobenzyl)amino)pyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

    • 6-[(4-fluorophenyl)methylamino]-1H-pyrimidine-2,4-dione
    • starbld0039537
    • AKOS026714217
    • 2097966-86-2
    • F1967-3305
    • 6-((4-fluorobenzyl)amino)pyrimidine-2,4(1H,3H)-dione
    • Inchi: 1S/C11H10FN3O2/c12-8-3-1-7(2-4-8)6-13-9-5-10(16)15-11(17)14-9/h1-5H,6H2,(H3,13,14,15,16,17)
    • InChI Key: RNWJDXVVQJABEY-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)CNC1=CC(NC(N1)=O)=O

Computed Properties

  • Exact Mass: 235.07570473g/mol
  • Monoisotopic Mass: 235.07570473g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 349
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 70.2Ų

6-((4-fluorobenzyl)amino)pyrimidine-2,4(1H,3H)-dione Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F1967-3305-2.5g
6-((4-fluorobenzyl)amino)pyrimidine-2,4(1H,3H)-dione
2097966-86-2 95%+
2.5g
$408.0 2023-09-06
Life Chemicals
F1967-3305-5g
6-((4-fluorobenzyl)amino)pyrimidine-2,4(1H,3H)-dione
2097966-86-2 95%+
5g
$612.0 2023-09-06
Life Chemicals
F1967-3305-10g
6-((4-fluorobenzyl)amino)pyrimidine-2,4(1H,3H)-dione
2097966-86-2 95%+
10g
$857.0 2023-09-06
Life Chemicals
F1967-3305-0.5g
6-((4-fluorobenzyl)amino)pyrimidine-2,4(1H,3H)-dione
2097966-86-2 95%+
0.5g
$193.0 2023-09-06
Life Chemicals
F1967-3305-1g
6-((4-fluorobenzyl)amino)pyrimidine-2,4(1H,3H)-dione
2097966-86-2 95%+
1g
$204.0 2023-09-06
TRC
F267656-1g
6-((4-fluorobenzyl)amino)pyrimidine-2,4(1h,3h)-dione
2097966-86-2
1g
$ 295.00 2022-06-05
Life Chemicals
F1967-3305-0.25g
6-((4-fluorobenzyl)amino)pyrimidine-2,4(1H,3H)-dione
2097966-86-2 95%+
0.25g
$183.0 2023-09-06
TRC
F267656-100mg
6-((4-fluorobenzyl)amino)pyrimidine-2,4(1h,3h)-dione
2097966-86-2
100mg
$ 50.00 2022-06-05
TRC
F267656-500mg
6-((4-fluorobenzyl)amino)pyrimidine-2,4(1h,3h)-dione
2097966-86-2
500mg
$ 185.00 2022-06-05

Additional information on 6-((4-fluorobenzyl)amino)pyrimidine-2,4(1H,3H)-dione

Introduction to 6-((4-fluorobenzyl)amino)pyrimidine-2,4(1H,3H)-dione (CAS No. 2097966-86-2)

6-((4-fluorobenzyl)amino)pyrimidine-2,4(1H,3H)-dione (CAS No. 2097966-86-2) is a fascinating compound with significant potential in the field of medicinal chemistry. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities. The structure of this compound consists of a pyrimidine ring system with a 1H,3H-dione functionality at positions 2 and 4, and a substituted amino group at position 6. The amino group is further substituted with a 4-fluorobenzyl moiety, which introduces additional electronic and steric effects into the molecule.

The synthesis of 6-((4-fluorobenzyl)amino)pyrimidine-2,4(1H,3H)-dione has been reported in several studies. One common approach involves the condensation of amines with carbonyl compounds under specific reaction conditions. For instance, the reaction of 4-fluorobenzylamine with an appropriate pyrimidine derivative can lead to the formation of this compound. The exact reaction conditions, such as temperature and pH, play a crucial role in determining the yield and purity of the final product.

Recent research has highlighted the potential of pyrimidine derivatives in various therapeutic areas. For example, studies have shown that these compounds can exhibit significant anti-inflammatory and anti-cancer activities. In particular, 6-((4-fluorobenzyl)amino)pyrimidine-2,4(1H,3H)-dione has been investigated for its ability to inhibit specific enzymes involved in inflammatory pathways. This makes it a promising candidate for the development of novel anti-inflammatory agents.

In addition to its biological activities, CAS No. 2097966-86-2 has also been studied for its pharmacokinetic properties. Research indicates that this compound exhibits moderate solubility in aqueous solutions and good permeability across biological membranes. These properties are essential for ensuring effective drug delivery and bioavailability in vivo.

The structural features of 6-((4-fluorobenzyl)amino)pyrimidine-2,4(1H,3H)-dione make it an attractive target for further modifications. For instance, substituting the fluorine atom on the benzyl group with other electron-withdrawing or electron-donating groups could potentially enhance its biological activity or improve its pharmacokinetic profile. Such modifications could lead to the development of more potent and selective drug candidates.

Furthermore, recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of CAS No. 2097966-86-2 with various biological targets. These computational studies provide valuable insights into the molecular interactions that govern the compound's activity and can guide future optimization efforts.

In conclusion, CAS No. 2097966-86-2, or 6-((4-fluorobenzyl)amino)pyrimidine-2,4(1H,3H)-dione, represents a valuable addition to the arsenal of pyrimidine-based compounds with potential therapeutic applications. Its unique structure and promising biological activities make it an exciting subject for further research and development.

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